Cas no 74034-09-6 (1-deoxy-N-acetylglucosamine)
1-deoxy-N-acetylglucosamine structure
Product Name:1-deoxy-N-acetylglucosamine
CAS No:74034-09-6
MF:C8H15NO5
MW:205.208402872086
CID:978855
PubChem ID:444205
Update Time:2025-04-19
1-deoxy-N-acetylglucosamine Chemical and Physical Properties
Names and Identifiers
-
- 1-deoxy-N-acetylglucosamine
- D-Glucitol, 2-(acetylamino)-1,5-anhydro-2-deoxy-
- N-[(3S,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
- 2-Acetamido-1,5-anhydro-2-deoxy-D-glucitol
- SCHEMBL10557474
- 2-(Acetylamino)-1,5-Anhydro-2-Deoxy-D-Glucitol
- 74034-09-6
- 144031-00-5
- CHEBI:209114
- Q27455604
- Propanoic acid, 2-hydroxy-, compds. with bisphenol A-epichlorohydrin-polyethylene glycol ether with bisphenol A (2:1) polymer-2-(methylamino)ethanol reaction products
- 2-deoxy N-acetylglucosamine
- 1-Dglcnac
- 2-deoxy-N-acetyl-d-glucosamine
-
- Inchi: 1S/C8H15NO5/c1-4(11)9-5-3-14-6(2-10)8(13)7(5)12/h5-8,10,12-13H,2-3H2,1H3,(H,9,11)/t5-,6+,7+,8+/m0/s1
- InChI Key: VCYYRDKGHLOTQU-LXGUWJNJSA-N
- SMILES: O1C[C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O
Computed Properties
- Exact Mass: 205.09502258g/mol
- Monoisotopic Mass: 205.09502258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 99Ų
1-deoxy-N-acetylglucosamine Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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